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Compound of Interest

Compound Name: Ethylidenecyclohexane

Cat. No.: B092872 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

ethylidenecyclohexane, a nonpolar hydrocarbon of interest in various chemical and

pharmaceutical applications. Due to its hydrophobic nature, ethylidenecyclohexane is

insoluble in water but exhibits solubility in a range of organic solvents.[1] This document

outlines its expected solubility based on solvent polarity and provides a detailed experimental

protocol for the quantitative determination of its miscibility and solubility.

Physicochemical Properties of
Ethylidenecyclohexane
Ethylidenecyclohexane is a colorless liquid with the chemical formula C₈H₁₄.[1][2] It is

characterized by a cyclohexane ring with an ethylidene substituent.[1] As a nonpolar

compound, its solubility is primarily governed by the principle of "like dissolves like," indicating

its affinity for nonpolar solvents.[3][4]
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Property Value

Molecular Formula C₈H₁₄

Molecular Weight 110.20 g/mol

Density 0.822 g/mL at 25 °C

Boiling Point 136 °C

Water Solubility 0.025 g/L at 25 °C (practically insoluble)[3]

Solubility Profile in Organic Solvents
While specific quantitative solubility data for ethylidenecyclohexane in a wide array of organic

solvents is not readily available in public literature, its solubility can be predicted based on the

polarity of the solvent. Alkenes, such as ethylidenecyclohexane, are generally soluble in

nonpolar organic solvents and less soluble in polar organic solvents.[3][4][5] The following table

provides a qualitative and predicted quantitative solubility profile.

Solvent Polarity Expected Solubility
Predicted
Quantitative
Solubility (at 25°C)

Hexane Nonpolar High / Miscible > 500 g/L

Toluene Nonpolar High / Miscible > 500 g/L

Diethyl Ether Slightly Polar High / Miscible > 500 g/L

Chloroform Slightly Polar High / Miscible > 500 g/L

Acetone Polar Aprotic Moderate 100 - 500 g/L

Ethanol Polar Protic Low to Moderate 10 - 100 g/L

Methanol Polar Protic Low < 10 g/L

Experimental Protocol for Determining
Solubility/Miscibility
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The following protocol describes a general method for determining the solubility or miscibility of

a liquid solute, such as ethylidenecyclohexane, in an organic solvent at a specified

temperature (e.g., 25°C).

Materials:

Ethylidenecyclohexane (solute)

Selected organic solvents

Calibrated positive displacement pipettes or microsyringes

Glass vials or test tubes with secure caps

Vortex mixer

Temperature-controlled water bath or incubator

Analytical balance (for quantitative analysis)

Gas chromatograph (GC) or other suitable analytical instrument (for quantitative analysis)

Procedure:

Preparation of Solvent: Add a precise volume (e.g., 2 mL) of the chosen organic solvent to a

clean, dry glass vial.

Temperature Equilibration: Place the vial in a temperature-controlled environment (e.g., 25°C

water bath) and allow it to equilibrate for at least 30 minutes.

Initial Miscibility Test (Qualitative):

Add an equal volume (2 mL) of ethylidenecyclohexane to the solvent.

Cap the vial securely and vortex for 1-2 minutes.

Visually inspect the mixture. If it forms a single, clear phase, the two liquids are miscible. If

two distinct layers form, they are immiscible.
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Quantitative Solubility Determination (if not fully miscible):

Prepare a series of vials with a known volume of the solvent (e.g., 2 mL).

Add incrementally increasing, precisely measured volumes of ethylidenecyclohexane to

each vial.

After each addition, cap the vial and vortex for 2-3 minutes.

Allow the vials to equilibrate at the controlled temperature for at least one hour.

Observe the vials for the presence of a separate phase (undissolved

ethylidenecyclohexane). The solubility is the maximum amount of

ethylidenecyclohexane that can be added without forming a persistent second phase.

For Precise Quantification (e.g., using GC):

Prepare saturated solutions by adding an excess of ethylidenecyclohexane to a known

volume of the solvent.

Agitate the mixture for an extended period (e.g., 24 hours) at a constant temperature to

ensure equilibrium.

Allow the mixture to settle, and carefully extract an aliquot of the solvent phase.

Prepare a series of calibration standards of ethylidenecyclohexane in the solvent.

Analyze the standards and the saturated solution aliquot by GC to determine the

concentration of ethylidenecyclohexane in the saturated solution, which represents its

solubility.

Workflow for Solubility Determination
The following diagram illustrates the logical workflow for determining the solubility of

ethylidenecyclohexane in an organic solvent.
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Caption: Workflow for determining ethylidenecyclohexane solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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